Cas no 1214337-51-5 (2-(Difluoromethyl)-6-fluoroanisole)
2-(Difluoromethyl)-6-fluoroanisole Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-6-fluoroanisole
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- Inchi: 1S/C8H7F3O/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,8H,1H3
- InChI Key: FXAORUYBMNKIDZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1OC)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 140
- XLogP3: 2.6
- Topological Polar Surface Area: 9.2
2-(Difluoromethyl)-6-fluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000335-250mg |
2-(Difluoromethyl)-6-fluoroanisole |
1214337-51-5 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015000335-500mg |
2-(Difluoromethyl)-6-fluoroanisole |
1214337-51-5 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A015000335-1g |
2-(Difluoromethyl)-6-fluoroanisole |
1214337-51-5 | 97% | 1g |
$1460.20 | 2023-09-04 |
2-(Difluoromethyl)-6-fluoroanisole Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-(Difluoromethyl)-6-fluoroanisole
Professional Introduction to Compound with CAS No. 1214337-51-5 and Product Name: 2-(Difluoromethyl)-6-fluoroanisole
The compound with the CAS number 1214337-51-5 and the product name 2-(Difluoromethyl)-6-fluoroanisole represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoromethyl and fluoroanisole substituents imparts distinct chemical properties that make it a promising candidate for further investigation.
Recent research in the domain of drug discovery has highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacological properties of molecules. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. This feature has been extensively studied in the context of developing antiviral, anticancer, and anti-inflammatory agents. The incorporation of this moiety into the fluoroanisole backbone of 2-(Difluoromethyl)-6-fluoroanisole suggests that it may exhibit similar beneficial effects.
The fluoroanisole component of the molecule contributes to its unique electronic and steric properties. Fluorine atoms are well-documented for their ability to modulate the electronic distribution within a molecule, which can significantly influence its interactions with biological targets. In particular, fluorine substitution at specific positions can enhance receptor binding affinity and selectivity. This has been demonstrated in various drug classes, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The structural motif present in 2-(Difluoromethyl)-6-fluoroanisole may therefore offer advantages in terms of target engagement and efficacy.
One of the most compelling aspects of this compound is its potential role in addressing emerging therapeutic challenges. With the rise of drug-resistant pathogens and the increasing prevalence of chronic diseases, there is a critical need for innovative chemical entities that can overcome existing limitations. The structural features of 2-(Difluoromethyl)-6-fluoroanisole, including its fluorinated aromatic core and difluoromethyl substituent, position it as a versatile scaffold for designing next-generation therapeutics. Researchers are exploring its utility in developing treatments for conditions such as cancer, infectious diseases, and neurodegenerative disorders.
In vitro studies have begun to uncover the pharmacological profile of 2-(Difluoromethyl)-6-fluoroanisole. Initial experiments suggest that it exhibits promising activity against certain biological targets, particularly those involved in disease pathways relevant to cancer and inflammation. The compound's ability to interact with these targets may be attributed to its optimized steric and electronic properties, which are modulated by the presence of fluorine atoms. Further investigations are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.
The synthesis and characterization of this compound have also provided valuable insights into the broader principles governing fluorinated heterocyclic chemistry. The methodologies developed for preparing 2-(Difluoromethyl)-6-fluoroanisole may be applicable to other related molecules, facilitating the discovery of additional pharmacologically active compounds. This underscores the importance of investing in fundamental research that advances synthetic chemistry techniques and expands the molecular toolbox available to medicinal chemists.
As our understanding of disease mechanisms continues to evolve, so too does our capacity to design targeted interventions. The unique properties of 2-(Difluoromethyl)-6-fluoroanisole, as highlighted by its structural features and preliminary pharmacological data, make it a compelling subject for further study. Its potential applications in addressing unmet medical needs justify continued investment in both academic research and industrial development programs. By leveraging cutting-edge chemical biology approaches, researchers aim to harness the full therapeutic potential of this novel compound.
In conclusion, 2-(Difluoromethyl)-6-fluoroanisole (CAS No. 1214337-51-5) represents a significant contribution to the field of pharmaceutical chemistry. Its distinctive molecular architecture, characterized by both difluoromethyl and fluoroanisole substituents, positions it as a versatile scaffold for developing innovative therapeutics. Ongoing research efforts are focused on elucidating its pharmacological properties and exploring its potential applications in treating various diseases. As advancements continue to emerge from studies involving this compound, it is likely to play an increasingly important role in shaping the future landscape of drug discovery and development.
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